Cas no 80785-01-9 (3-[4-(anilino-phenyl-methylidene)azaniumylphenoxy]propyl-dibutyl-azani um dichloride)

• Product name: 3-[4-(anilino-phenyl-methylidene)azaniumylphenoxy]propyl-dibutyl-azani um dichloride
• CAS No: 80785-01-9
• MF: C₃₀H₄₁Cl₂N₃O
• MW: 530.572046041489
• CID: 986086
• PubChem ID: 54638

3-[4-(anilino-phenyl-methylidene)azaniumylphenoxy]propyl-dibutyl-azani um dichloride Chemical and Physical Properties

Names and Identifiers

• 3-[4-(anilino-phenyl-methylidene)azaniumylphenoxy]propyl-dibutyl-azani um dichloride
• 3-[4-[anilino(phenyl)methylidene]azaniumylphenoxy]propyl-dibutylazanium,dichloride
• N-(p-(3-(Dibutylamino)propoxy)phenyl)-N'-phenyl-benzamidine dihydrochloride
• BENZAMIDINE, N-(p-(3-(DIBUTYLAMINO)PROPOXY)PHENYL)-N'-PHENYL-, DIHYDROCHLORIDE
• 80785-01-9

• Inchi： InChI=1S/C30H39N3O.2ClH/c1-3-5-22-33(23-6-4-2)24-13-25-34-29-20-18-28(19-21-29)32-30(26-14-9-7-10-15-26)31-27-16-11-8-12-17-27;;/h7-12,14-21H,3-6,13,22-25H2,1-2H3,(H,31,32);2*1H
• InChI Key： MGSOGLGZGWEYGH-UHFFFAOYSA-N
• SMILES： CCCC[NH+](CCCC)CCCOC1=CC=C(C=C1)[NH+]=C(C2=CC=CC=C2)NC3=CC=CC=C3.[Cl-].[Cl-]

Computed Properties

• Exact Mass: 529.2626683g/mol
• Monoisotopic Mass: 529.2626683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 15
• Complexity: 523
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 39.7Ų
• Tautomer Count: 2